Cas no 1443312-96-6 (1-(3-Butoxy-5-fluorophenyl)ethanone)

• Product Name: 1-(3-Butoxy-5-fluorophenyl)ethanone
• CAS No: 1443312-96-6
• MF: C₁₂H₁₅FO₂
• MW: 210.244707345963
• CID: 5703120
• PubChem ID: 91658013
• Update Time: 2025-05-22

1-(3-Butoxy-5-fluorophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Butoxy-5-fluorophenyl)ethanone
• 1443312-96-6
• 3'-n-Butoxy-5'-fluoroacetophenone

• MDL： MFCD18426764
• Inchi： 1S/C12H15FO2/c1-3-4-5-15-12-7-10(9(2)14)6-11(13)8-12/h6-8H,3-5H2,1-2H3
• InChI Key： OFKSONNRZAOYGS-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C)=O)C=C(C=1)OCCCC

Computed Properties

• Exact Mass: 210.10560788g/mol
• Monoisotopic Mass: 210.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(3-Butoxy-5-fluorophenyl)ethanone

Comprehensive Overview of 1-(3-Butoxy-5-fluorophenyl)ethanone (CAS No. 1443312-96-6): Properties, Applications, and Industry Insights

1-(3-Butoxy-5-fluorophenyl)ethanone, identified by its CAS No. 1443312-96-6, is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This fluorinated aromatic ketone features a unique molecular structure combining a butoxy side chain and a fluorophenyl core, making it valuable for synthetic applications. Its chemical stability and reactivity under controlled conditions have positioned it as a key intermediate in modern organic synthesis.

Recent trends in green chemistry and sustainable synthesis have spurred interest in fluorinated compounds like 1-(3-Butoxy-5-fluorophenyl)ethanone. Researchers are exploring its potential in catalysis and material science, particularly for designing bioactive molecules with improved pharmacokinetic properties. The compound's electron-withdrawing fluorine moiety enhances its utility in cross-coupling reactions, a topic frequently searched in academic databases.

From an industrial perspective, CAS 1443312-96-6 is increasingly referenced in patents related to advanced intermediates for pharmaceutical development. Its structural versatility allows derivatization into compounds with potential therapeutic applications, aligning with current market demands for targeted drug discovery. Analytical studies confirm its high purity (>98%) when synthesized under optimized conditions, meeting stringent quality control standards.

The compound's physicochemical properties—including its melting point range (72-75°C) and solubility profile—make it suitable for diverse laboratory-scale applications. Safety data sheets emphasize standard organic compound handling protocols, with no extraordinary hazards reported. This safety profile contributes to its growing adoption in research institutions and industrial R&D facilities worldwide.

Emerging applications of 1-(3-Butoxy-5-fluorophenyl)ethanone include its use in developing fluorescence probes and specialty polymers. The fluorine atom's strategic placement influences molecular polarity, a property leveraged in designing advanced materials with tailored electronic characteristics. These developments address frequent search queries about fluorine-containing building blocks in material science forums.

Quality assurance protocols for CAS 1443312-96-6 typically involve HPLC analysis and spectroscopic verification (1H/13C NMR, MS). The compound's storage stability under inert atmospheres and shelf life considerations are common technical questions from procurement specialists. Current market availability shows consistent supply from specialty chemical manufacturers serving the fine chemicals sector.

Future research directions may explore 1-(3-Butoxy-5-fluorophenyl)ethanone's role in metal-organic frameworks (MOFs) or as a precursor for electronic materials. The compound's structural modularity supports these potential applications, reflecting broader industry shifts toward functionalized aromatics in high-tech applications. These aspects correlate with rising search volumes for fluorinated intermediates in scientific literature.